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Compound of Interest

Methyl 4-amino-5-
Compound Name:
thiazolecarboxylate

cat. No.: B1316221

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Methyl 4-
amino-5-thiazolecarboxylate (CAS No: 53350-08-0). Due to the limited availability of a
complete, officially published Safety Data Sheet (SDS) for this specific compound, this
document combines the known hazard classifications from authoritative sources with
extrapolated data from structurally similar compounds. All data not specific to Methyl 4-amino-
5-thiazolecarboxylate is clearly marked as such to ensure accurate risk assessment.

Section 1: Chemical Identification and Physical
Properties

Methyl 4-amino-5-thiazolecarboxylate is a heterocyclic compound with the molecular formula
CsHeN20:2S. It is recognized for its role as a potential building block in pharmaceutical
synthesis.
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Property Value Source

Molecular Weight 158.18 g/mol PubChem

Molecular Formula CsHeN202S PubChem
methyl 4-aminothiazole-5-

IUPAC Name PubChem
carboxylate

CAS Number 53350-08-0 PubChem
Data not available (Likely a

Appearance . -
solid)

Melting Point Data not available -

Boiling Point Data not available -

Solubility Data not available -

Section 2: Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
Methyl 4-amino-5-thiazolecarboxylate is classified with the following hazards:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

GHS Pictograms:

laalt text

Signal Word:Warning

Section 3: Toxicological Information
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Quantitative toxicological data for Methyl 4-amino-5-thiazolecarboxylate is not readily
available. The following table includes data from a closely related compound, Ethyl 2-amino-
1,3-thiazole-4-carboxylate, and should be used for estimation purposes only.

Test Species Route Value Compound
o Ethyl 2-amino-
Acute Toxicity )
- Oral Category 4 1,3-thiazole-4-
(Oral)

carboxylate[1]

Section 4: Fire and Reactivity Data

Specific fire and reactivity data for Methyl 4-amino-5-thiazolecarboxylate is unavailable. The
information below is based on general data for similar chemical compounds.

Property Value

Flash Point Data not available
Autoignition Temperature Data not available
Flammability Limits Data not available

) R ) Water spray, carbon dioxide (CO2), dry
Suitable Extinguishing Media i .
chemical, alcohol-resistant foam.[1]

] Carbon oxides, Nitrogen oxides (NOx), Sulfur
Hazardous Combustion Products "
oxides.

Reactivit Stable under normal conditions. Avoid contact
eactivity _ o
with strong oxidizing agents.

Section 5: Exposure Controls and Personal
Protection

As no official occupational exposure limits have been established, stringent adherence to
standard laboratory safety protocols is required.
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Control Recommendation

) ) Work in a well-ventilated area, preferably in a
Engineering Controls i
chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ] Wear nitrile or other appropriate chemical-
Skin Protection ]
resistant gloves and a lab coat.

) ) If dusts or aerosols are generated, use a
Respiratory Protection ]
NIOSH-approved respirator.

Section 6: Experimental Protocols

Detailed experimental protocols for the safety testing of Methyl 4-amino-5-
thiazolecarboxylate are not published. The following are generalized methodologies for key
toxicological and physical hazard assessments.

Acute Oral Toxicity (LD50) - Up-and-Down Procedure
(UDP)

¢ Objective: To determine the median lethal dose (LD50) of a substance when administered
orally.

o Methodology (OECD Guideline 425):

[¢]

A single animal (typically a rat) is dosed at a starting level just below the estimated LD50.

[e]

If the animal survives, the dose for the next animal is increased by a fixed factor.

[e]

If the animal dies, the dose for the next animal is decreased by the same factor.

o

This sequential dosing continues until a stopping criterion is met (e.g., a number of
reversals in outcome).

o

The LD50 is then calculated using a maximum likelihood method.
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Skin Irritation/Corrosion - In Vitro Reconstructed Human
Epidermis (RhE) Test

o Objective: To assess the potential of a substance to cause skin irritation or corrosion.
o Methodology (OECD Guideline 439):

o Athree-dimensional human epidermis model is used, which consists of normal, human-
derived epidermal keratinocytes.

o The test chemical is applied topically to the surface of the skin tissue.
o After a defined exposure period, the chemical is removed, and the tissue is rinsed.

o Cell viability is measured, typically using an MTT assay, which assesses mitochondrial
activity.

o Areduction in cell viability below a certain threshold indicates that the substance is an
irritant.

Flash Point Determination - Closed-Cup Method

o Objective: To determine the lowest temperature at which a volatile substance can vaporize to
form an ignitable mixture in air.

e Methodology (e.g., Pensky-Martens Closed-Cup Tester):

o

A sample of the substance is placed in a test cup, and the cup is sealed with a lid.

[¢]

The sample is heated at a slow, constant rate while being stirred.

[¢]

An ignition source is directed into the cup at regular temperature intervals.

o

The flash point is the lowest temperature at which the vapor ignites.

Section 7: Handling, Storage, and Disposal
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» Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash thoroughly after
handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

Section 8: Visualized Workflows and Relationships
Chemical Spill Response Workflow
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Chemical Spill Response

&mmediate Action

Evacuate Immediate Area

'

Alert Supervisor and Safety Officer

:

Assess Spill Hazard
Lf safe to proceed

Don Appropriate PPE

:

Contain the Spill with Absorbent Material

'

Neutralize (if applicable)

'

Clean Up Residue

:

Dispose of Waste in a Labeled Container

'

Decontaminate Area and Equipment

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Personal Protective Equipment (PPE) for Handling
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Required Personal Protective Equipment

Methyl 4-amino-5-
thiazolecarboxylate

Protects against splashesPrevents skin contact “\ Prevents inhalation

Eye and Face Protection Skin Protection Respiratory Protection
(Safety Goggles/Face Shield) (Gloves, Lab Coat) (Respirator for Dusts/Aerosols)

Click to download full resolution via product page

Caption: Recommended PPE for handling the compound.

First Aid Procedures for Exposure

First Aid Measures

Do NOT Induce Vomiting
Seek Immediate Medical Attention

/ Rinse with Water for 15 mins
> S7ieelet Seek Medical Attention

Exposure Route

Ingestion ——»

Wash with Soap and Water

Skin Contact ——» y :
Remove Contaminated Clothing

MNEIEL e  Move to Fresh Air
Seek Medical Attention

Click to download full resolution via product page
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Caption: First aid procedures for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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